Cas no 2138002-97-6 (4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine
• CAS No: 2138002-97-6
• MF: C₉H₁₆BrN₃O
• MW: 262.146841049194
• CID: 6524113
• PubChem ID: 165482712
• Update Time: 2025-06-09

4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine
• 4-bromo-1-[3-(propan-2-yloxy)propyl]-1H-pyrazol-3-amine
• EN300-1109622
• 2138002-97-6

• Inchi： 1S/C9H16BrN3O/c1-7(2)14-5-3-4-13-6-8(10)9(11)12-13/h6-7H,3-5H2,1-2H3,(H2,11,12)
• InChI Key： HXWGVTZAOAZZGC-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCCOC(C)C

Computed Properties

• Exact Mass: 261.04767g/mol
• Monoisotopic Mass: 261.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine

Comprehensive Overview of 4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine (CAS No. 2138002-97-6)

4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core substituted with a bromo group and a propan-2-yloxypropyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS number 2138002-97-6 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine. Computational models increasingly predict its utility in designing kinase inhibitors or antimicrobial agents, aligning with searches for "pyrazole derivatives in cancer research" or "sustainable synthetic routes for heterocycles." The compound's amine functionality also positions it as a candidate for covalent organic frameworks (COFs), a hot topic in materials science forums.

From a synthetic perspective, the propan-2-yloxypropyl moiety enhances solubility—a critical factor for bioavailability optimization, frequently queried as "improving drug solubility with ether linkages." Laboratories prioritize this attribute when developing oral therapeutics, making the compound relevant to patent analyses and formulation studies. Moreover, its bromine atom offers a handle for cross-coupling reactions, answering frequent search queries like "palladium-catalyzed modifications of bromopyrazoles."

Quality control protocols for CAS 2138002-97-6 emphasize HPLC and NMR validation, addressing industry concerns about "batch-to-batch consistency in pharmaceutical intermediates." Regulatory-compliant documentation, including COA and MSDS, supports its integration into GMP workflows—a key consideration for manufacturers troubleshooting "QC challenges in custom synthesis."

Environmental and safety profiles of 4-bromo-1-3-(propan-2-yloxy)propyl-1H-pyrazol-3-amine are under scrutiny due to growing demand for "biodegradable chemical building blocks." Preliminary biodegradation studies suggest moderate persistence, spurring research into enzymatic cleavage of its ether bond—an area gaining traction in white biotechnology circles.

In summary, this compound bridges multiple disciplines: from medicinal chemistry queries about "pyrazole scaffolds for CNS drugs" to material science investigations into "functionalized monomers for conductive polymers." Its dual utility in life sciences and advanced materials ensures enduring relevance across innovation-driven sectors.